Cas no 114381-79-2 (2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid)

• Product Name: 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid
• CAS No: 114381-79-2
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5215366
• PubChem ID: 14222103
• Update Time: 2025-10-22

2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[b]pyridine-3-carboxylic acid, 2-chloro-6,7-dihydro-
• 2-Chloro-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carboxylic acid
• 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid

• Inchi： 1S/C9H8ClNO2/c10-8-6(9(12)13)4-5-2-1-3-7(5)11-8/h4H,1-3H2,(H,12,13)
• InChI Key： NERLVPPFPICRNA-UHFFFAOYSA-N
• SMILES： C12CCCC1=CC(C(O)=O)=C(Cl)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid

Introduction to 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid (CAS No. 114381-79-2)

2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 114381-79-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of cyclopentabpyridines, a structurally intriguing scaffold that combines the nitrogen-rich environment of pyridine rings with a cyclopentane core, creating a versatile platform for molecular interactions.

The structural features of 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid make it a particularly interesting candidate for further exploration in pharmaceutical applications. The presence of a chloro substituent at the 2-position and a carboxylic acid group at the 3-position introduces specific electronic and steric properties that can be leveraged in designing molecules with enhanced binding affinity and selectivity. Such structural attributes are crucial in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for complex diseases, many of which involve intricate protein-protein interactions or enzyme catalysis. The cyclopentabpyridine scaffold has emerged as a promising pharmacophore due to its ability to mimic natural product structures and its potential to engage with multiple binding pockets simultaneously. This property is particularly valuable in the quest to develop drugs that can modulate multiple targets or exhibit allosteric effects.

The 3-carboxylic acid moiety in 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid provides an additional functional handle that can be utilized for further derivatization. Carboxylic acids are well-known for their ability to form hydrogen bonds, which can significantly enhance the binding affinity between a drug molecule and its target. Moreover, they can be easily modified through esterification, amidation, or other chemical transformations to tailor the physicochemical properties of the resulting compounds.

One of the most compelling aspects of 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are often used to construct libraries of compounds that can be screened for biological activity. The versatility of this scaffold allows chemists to explore a wide range of structural variations while maintaining key pharmacophoric elements that are essential for target interaction.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates from large compound libraries. The structural features of 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid, including its chloro and carboxylic acid substituents, make it an ideal candidate for virtual screening campaigns aimed at identifying novel inhibitors or modulators of therapeutic relevance. Such computational approaches have proven invaluable in reducing the time and cost associated with traditional hit identification methods.

The synthesis of 2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid represents another area of interest within the synthetic chemistry community. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into strategies that can be applied to other related scaffolds. Modern synthetic methodologies often focus on green chemistry principles, aiming to minimize waste and improve atom economy. The synthesis of this compound may offer opportunities to implement such sustainable practices.

In conclusion,2-chloro-5H,6H,7H-cyclopentabpyridine-3-carboxylic acid (CAS No. 114381-79-2) is a structurally fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its unique combination of functional groups and scaffold architecture makes it an attractive candidate for further exploration in academic research and industrial drug development programs. As our understanding of biological targets continues to expand, compounds like this one will play an increasingly important role in the fight against human disease.